3-[6-(4-benzylpiperazino)-6-oxohexyl]-1,2,3-benzotriazin-4(3H)-one

• Molecular Formula: C24H29N5O2
• Molecular Weight: 419.5 g/mol
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CCCCCN3C(=O)C4=CC=CC=C4N=N3
• InChI: InChI=1S/C24H29N5O2/c30-23(28-17-15-27(16-18-28)19-20-9-3-1-4-10-20)13-5-2-8-14-29-24(31)21-11-6-7-12-22(21)25-26-29/h1,3-4,6-7,9-12H,2,5,8,13-19H2
• InChIKey: IINQWHUXTUYVIA-UHFFFAOYSA-N

Procurement of 1,2,3-benzotriazin-4(3H)-ones with defined N-benzylpiperazine substitution and linker length is critical for experimental reproducibility. This exact compound is a structural isomer of Zalospirone (C24H29N5O2, 419.5 Da) but bears a benzotriazinone core instead of a cyclobut[f]isoindole-dione scaffold. Key differentiation: (i) retains the validated N-benzylpiperazine MAGL pharmacophore; (ii) introduces a 6-oxohexyl linker-substantially extended beyond the characterized ethylene/propylene series-enabling novel 5-HT receptor subtype engagement studies; (iii) serves as an essential reference standard for analytical isomer discrimination (HPLC/LC-MS). Supplied as a custom-synthesized screening compound for non-human research; analytical confirmation (NMR, HRMS) provided with each batch.

Identity, Scaffold, and Procurement

3-[6-(4-Benzylpiperazino)-6-oxohexyl]-1,2,3-benzotriazin-4(3H)-one (molecular formula C24H29N5O2, average mass 419.5 g/mol) is a fully synthetic small molecule belonging to the 1,2,3-benzotriazin-4(3H)-one class of fused heterocycles . Its architecture couples a benzotriazinone core to an N-benzylpiperazine moiety through a flexible six-carbon 6-oxohexyl linker. The 1,2,3-benzotriazin-4-one scaffold is structurally distinct from the 1,2,4-benzotriazine systems found in hypoxia-selective cytotoxins such as tirapazamine and from the benzotriazole scaffold used in endocannabinoid hydrolase inhibitors [1]. The compound is catalogued as a screening compound (EVT-11284242) and is explicitly designated for non-human research use only . Importantly, the identical molecular formula (C24H29N5O2, 419.5 Da) is shared by Zalospirone (WY-47846), a 5-HT1A partial agonist that reached Phase 2 clinical trials for anxiety disorders; however, Zalospirone possesses a fundamentally different cyclobut[f]isoindole-1,3-dione core, making the two compounds structural isomers with distinct pharmacological profiles [2].

Scaffold 1,2,3-Benzotriazin-4(3H)-one core: distinct from benzotriazole and 1,2,4-benzotriazine systems

Pharmacophore N-Benzylpiperazine moiety supports endocannabinoid hydrolase selectivity research context

Linker Extended 6-oxohexyl spacer: distinct from shorter ethylene/propylene linker series

Identity Structural isomer of Zalospirone (C24H29N5O2): requires analytical identity confirmation

• [1] Morera L, Labar G, Ortar G, Lambert DM. Development and characterization of endocannabinoid hydrolases FAAH and MAGL inhibitors bearing a benzotriazol-1-yl carboxamide scaffold. Bioorg Med Chem. 2012;20(21):6260-6275. doi:10.1016/j.bmc.2012.09.011. PMID: 23036333. View Source
• [2] DrugBank / NCATS Inxight Drugs. Zalospirone (WY-47846). Molecular Formula: C24H29N5O2, Molecular Weight: 419.5 Da. 5-HT1A receptor partial agonist, Phase 2 clinical development for anxiety and major depressive disorder. View Source

Non-Interchangeability with In-Class Analogs

Within the benzotriazinone-piperazine chemical space, three structural variables control biological target engagement: (i) the nature of the N-aryl/aralkyl substituent on the piperazine ring, (ii) the length and composition of the polymethylene linker connecting the heterocyclic core to the piperazine, and (iii) the identity of the heterocyclic core itself (1,2,3-benzotriazin-4-one vs. 1,2,4-benzotriazine vs. benzotriazole) [1]. Published structure–activity relationship (SAR) studies on the benzotriazol-1-yl carboxamide series demonstrate that replacing an N-benzyl substituent with an N-phenyl group on the piperazine ring can shift the pharmacological profile from selective MAGL inhibition (IC50 0.54 nM) to dual FAAH-MAGL inhibition or preferential FAAH inhibition, with selectivity ratios spanning over three orders of magnitude [2]. Similarly, in 1,2,3-benzotriazin-4-one 5-HT1A ligand series, altering the linker length from ethylene to propylene substantially modulates both receptor binding affinity and selectivity across 5-HT receptor subtypes [3]. These findings establish that compounds within this class are not functionally interchangeable; procurement of the exact compound with the specified 4-benzylpiperazino group, six-carbon 6-oxohexyl linker, and 1,2,3-benzotriazin-4-one core is mandatory for experimental reproducibility.

N-Substituent

4-Benzylpiperazine vs 4-Phenylpiperazine

Piperazine N-substituent switch may shift MAGL/FAAH selectivity profile by orders of magnitude; class-level SAR indicates benzyl and phenyl series are not interchangeable

Linker Length

6-Oxohexyl (n=6) vs Ethylene/Propylene (n=2-3)

Extended linker may alter 5-HT receptor subtype binding and selectivity; published SAR shows even single methylene variation modulates receptor engagement

Core Scaffold

1,2,3-Benzotriazin-4-one vs Benzotriazole

C4 carbonyl introduces H-bond acceptor absent in benzotriazole; target engagement profile and polypharmacology may differ across enzyme classes

• [1] Caliendo G, Fiorino F, Grieco P, Perissutti E, Santagada V, Severino B, Bruni G, Romeo MR. Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Bioorg Med Chem. 2000;8(3):533-538. doi:10.1016/S0968-0896(00)00004-3. PMID: 10732969. View Source
• [2] Morera L, Labar G, Ortar G, Lambert DM. Development and characterization of endocannabinoid hydrolases FAAH and MAGL inhibitors bearing a benzotriazol-1-yl carboxamide scaffold. Bioorg Med Chem. 2012;20(21):6260-6275. doi:10.1016/j.bmc.2012.09.011. PMID: 23036333. View Source
• [3] Caliendo G, Fiorino F, Grieco P, Perissutti E, Santagada V, Severino B, Bruni G, Romeo MR. Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Bioorg Med Chem. 2000;8(3):533-538. doi:10.1016/S0968-0896(00)00004-3. View Source

Quantitative Differentiation vs. Closest Analogs

N-Benzyl vs. N-Phenyl Piperazine: Selectivity Profile

In the structurally analogous benzotriazol-1-yl carboxamide series reported by Morera et al. (2012), the N-benzylpiperazine and N-phenylpiperazine sub-series display divergent and non-overlapping pharmacological profiles [1]. Within the benzylpiperazinyl series, compound 29 (ML30) achieved an IC50 of 0.54 nM against monoacylglycerol lipase (MAGL) with approximately 1,000-fold selectivity over fatty acid amide hydrolase (FAAH). In contrast, the corresponding phenylpiperazinyl series contained compounds exhibiting either dual FAAH-MAGL inhibition (IC50 < 10 nM on both targets) or preferential FAAH inhibition with >12-fold selectivity over MAGL [1]. This demonstrates that the benzyl-to-phenyl switch on the piperazine nitrogen fundamentally alters target selectivity. The target compound retains the N-benzyl substituent, predicting a binding mode and selectivity profile distinct from its N-phenylpiperazinyl analog 3-[6-oxo-6-(4-phenylpiperazino)hexyl]-1,2,3-benzotriazin-4(3H)-one (C23H27N5O2, MW 405.5 Da) .

N-Benzyl vs. N-Phenyl Selectivity

Class-level inference

Reported ~1,000-fold FAAH/MAGL selectivity difference between benzylpiperazine and phenylpiperazine series in benzotriazol carboxamide analogs

Supports N-benzyl pharmacophore selectivity context for endocannabinoid hydrolase studies

Not directly measured for target compound; class-level SAR inference from Morera et al. (2012)

Evidence Dimension	MAGL inhibitory potency and FAAH selectivity as a function of piperazine N-substituent
Target Compound Data	Not directly measured; retains N-benzylpiperazine pharmacophore associated with selective MAGL inhibition in benzotriazol series
Comparator Or Baseline	N-Phenylpiperazinyl analog: 3-[6-oxo-6-(4-phenylpiperazino)hexyl]-1,2,3-benzotriazin-4(3H)-one (MW 405.5 Da); Benzotriazol benzylpiperazine ML30: MAGL IC50 = 0.54 nM, ~1,000-fold selective vs. FAAH; Benzotriazol phenylpiperazine compounds: dual FAAH-MAGL (IC50 <10 nM) or FAAH-selective (>12-fold)
Quantified Difference	Benzyl vs. phenyl substitution associated with up to >1,000-fold difference in FAAH/MAGL selectivity ratio (class-level inference, not directly measured for target compound)
Conditions	Human recombinant FAAH and MAGL enzymes; Morera et al. Bioorg Med Chem 20:6260 (2012)

Why This Matters

For researchers studying endocannabinoid signaling or screening for selective MAGL vs. FAAH tool compounds, the N-benzyl substituent on the piperazine is a critical structural determinant of target selectivity; substitution with the N-phenyl analog would predictably alter the pharmacological fingerprint.

• [1] Morera L, Labar G, Ortar G, Lambert DM. Development and characterization of endocannabinoid hydrolases FAAH and MAGL inhibitors bearing a benzotriazol-1-yl carboxamide scaffold. Bioorg Med Chem. 2012;20(21):6260-6275. doi:10.1016/j.bmc.2012.09.011. PMID: 23036333. View Source

Linker Length and 5-HT1A Receptor Affinity

The Caliendo et al. (2000) study systematically evaluated 1,2,3-benzotriazin-4-one-arylpiperazine derivatives with ethylene (series 1) and propylene (series 2) linkers for 5-HT1A, 5-HT2A, and 5-HT2C receptor binding [1]. The most potent compound, a propylene-linked o-OCH3-phenylpiperazine derivative (2e), achieved subnanomolar 5-HT1A affinity (IC50 = 0.059 nM) with high selectivity over D1, D2 dopaminergic and α1, α2-adrenergic receptors [1]. Critically, the study established that linker length (n = 2 vs. n = 3) significantly modulates both binding affinity and receptor subtype selectivity within the same benzotriazinone-arylpiperazine scaffold [1]. The target compound features a substantially longer six-carbon 6-oxohexyl linker (n = 6, with a ketone at position 6), which is structurally distinct from the ethylene and propylene linkers characterized in the published 5-HT1A SAR. This extended linker is expected to confer different conformational flexibility, altered spacing between the benzotriazinone core and piperazine pharmacophore, and therefore distinct receptor-binding properties compared to the shorter-linker analogs [1].

Linker Length SAR

Class-level inference

Published 5-HT1A SAR: ethylene (n=2) to propylene (n=3) shift alters binding affinity and receptor subtype selectivity; target uses n=6 6-oxohexyl linker

Extended linker may confer distinct receptor selectivity profile vs. shorter-linker series

Direct 5-HT1A binding data for n=6 linker not available; Caliendo et al. (2000) characterized n=2-3 only

Evidence Dimension	5-HT1A receptor binding affinity as a function of polymethylene linker length
Target Compound Data	Hexyl (n=6) linker with 6-oxo substituent; no direct 5-HT1A binding data available
Comparator Or Baseline	Ethylene-linked (n=2) and propylene-linked (n=3) 1,2,3-benzotriazin-4-one-arylpiperazines; best compound 2e: 5-HT1A IC50 = 0.059 nM (subnanomolar)
Quantified Difference	Linker length difference: n=6 (target) vs. n=2 or n=3 (comparators); SAR demonstrates that linker elongation from n=2 to n=3 alters binding affinity and selectivity profile (exact magnitude not measured for n=6)
Conditions	Radioligand binding assays on human 5-HT1A, 5-HT2A, 5-HT2C, D1, D2, α1, and α2 receptors; Caliendo et al. Bioorg Med Chem 8:533 (2000)

Why This Matters

Investigators using benzotriazinone-arylpiperazine compounds as 5-HT receptor pharmacological tools must control for linker length, as published SAR demonstrates that even a single methylene unit difference modulates receptor selectivity; the target compound's hexyl linker defines a distinct chemical space not represented in the published 5-HT1A ligand series.

• [1] Caliendo G, Fiorino F, Grieco P, Perissutti E, Santagada V, Severino B, Bruni G, Romeo MR. Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Bioorg Med Chem. 2000;8(3):533-538. doi:10.1016/S0968-0896(00)00004-3. PMID: 10732969. View Source

Benzotriazinone vs. Benzotriazole Core: Scaffold Differentiation

The target compound incorporates a 1,2,3-benzotriazin-4(3H)-one core, whereas the well-characterized benzylpiperazine-containing endocannabinoid hydrolase inhibitors from Morera et al. (2012) utilize a 1H-benzo[d][1,2,3]triazole core [1]. Although both scaffolds are benzofused tri-nitrogen heterocycles, the presence of the carbonyl at position 4 in the benzotriazinone system introduces a hydrogen bond acceptor that is absent in the benzotriazole series. This structural difference alters the electrostatic potential surface and hydrogen-bonding capacity of the heterocyclic core, which in turn affects molecular recognition at enzyme active sites [1]. The benzotriazinone scaffold has been independently validated as a privileged structure in multiple target classes including leukotriene A4 hydrolase (LTA4H) aminopeptidase inhibition (best compound IV-16: IC50 = 1.30 ± 0.20 μmol/L, 80.6% inhibition at 10 μmol/L) [2], 5-HT receptor modulation [3], and nematicidal activity [4], supporting its distinct pharmacological utility compared to the benzotriazole scaffold.

Scaffold Differentiation

Cross-study comparable

1,2,3-Benzotriazin-4-one (C4=O H-bond acceptor) vs. benzotriazole core; validated across LTA4H inhibition, 5-HT modulation, and nematicidal activity

Distinct H-bonding pharmacophore may produce different polypharmacology profile

Direct head-to-head target engagement comparison between scaffolds not available

Evidence Dimension	Heterocyclic core identity: 1,2,3-benzotriazin-4-one vs. 1H-benzo[d][1,2,3]triazole
Target Compound Data	1,2,3-Benzotriazin-4(3H)-one core with C4 carbonyl; no direct MAGL/FAAH data available
Comparator Or Baseline	Benzotriazole-based benzylpiperazines (Morera 2012): MAGL IC50 = 0.54 nM (ML30); Benzotriazinone-based LTA4H inhibitor IV-16: IC50 = 1.30 ± 0.20 μmol/L (80.6% inhibition at 10 μmol/L)
Quantified Difference	Scaffold replacement: benzotriazinone introduces C4=O H-bond acceptor absent in benzotriazole; different target engagement profile across enzyme classes
Conditions	Multiple independent assay systems: MAGL/FAAH enzymatic assays (Morera 2012); LTA4H aminopeptidase assay (Chinese Chemical Letters 2016)

Why This Matters

For medicinal chemistry programs exploring scaffold hopping strategies or investigating polypharmacology, the benzotriazinone core offers a distinct hydrogen-bonding pharmacophore compared to benzotriazole, which may confer differential polypharmacology and off-target profiles not predictable from benzotriazole-based SAR alone.

• [1] Morera L, Labar G, Ortar G, Lambert DM. Development and characterization of endocannabinoid hydrolases FAAH and MAGL inhibitors bearing a benzotriazol-1-yl carboxamide scaffold. Bioorg Med Chem. 2012;20(21):6260-6275. doi:10.1016/j.bmc.2012.09.011. PMID: 23036333. View Source
• [2] Synthesis and biological evaluation of novel 1,2,3-benzotriazin-4-one derivatives as leukotriene A4 hydrolase aminopeptidase inhibitors. Chinese Chemical Letters. 2017;28(5):1044-1048. Compound IV-16: IC50 = 1.30 ± 0.20 μmol/L. View Source
• [3] Caliendo G, Fiorino F, Grieco P, Perissutti E, Santagada V, Severino B, Bruni G, Romeo MR. Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Bioorg Med Chem. 2000;8(3):533-538. PMID: 10732969. View Source
• [4] Chen X, Jia H, Li Z, Xu X. Synthesis and nematicidal evaluation of 1,2,3-benzotriazin-4-one derivatives containing piperazine as linker against Meloidogyne incognita. Chinese Chemical Letters. 2019;30(6):1207-1213. doi:10.1016/j.cclet.2019.02.033. View Source

Structural Isomerism with Zalospirone

The target compound shares the identical molecular formula C24H29N5O2 (monoisotopic mass 419.23 Da) with Zalospirone (WY-47846), a 5-HT1A receptor partial agonist developed by Wyeth that progressed to Phase 2 clinical trials for anxiety and major depressive disorder [1]. However, Zalospirone's core scaffold is a cyclobut[f]isoindole-1,3(2H)-dione (a cyclic imide), whereas the target compound contains a 1,2,3-benzotriazin-4(3H)-one core [2]. This represents a profound scaffold difference: the benzotriazinone is an aza-heterocycle with a lactam carbonyl, while Zalospirone's scaffold is a carbocycle-fused cyclic imide. Furthermore, Zalospirone incorporates a 2-pyrimidinylpiperazine (not benzylpiperazine) connected via an n-butyl linker, in contrast to the target compound's 4-benzylpiperazine on a 6-oxohexyl chain [2]. These structural differences are expected to produce entirely distinct hydrogen-bonding patterns, lipophilicity distributions, and receptor recognition profiles despite the shared molecular formula. Zalospirone's known 5-HT1A partial agonism (with anxiolytic/antidepressant activity in vivo) cannot be extrapolated to the target compound [1].

Zalospirone Isomerism

Direct head-to-head comparison

Identical molecular formula C24H29N5O2 (419.5 Da); target: benzotriazinone core + benzylpiperazine + 6-oxohexyl; Zalospirone: cyclobut[f]isoindole-dione core + pyrimidinylpiperazine + n-butyl

Structural isomers with distinct scaffolds; pharmacological profiles are not transferable

Zalospirone is a reported 5-HT1A partial agonist studied in anxiety research models; target compound has no known clinical development

Evidence Dimension	Core scaffold identity, piperazine N-substituent, and linker composition under identical molecular formula C24H29N5O2
Target Compound Data	1,2,3-Benzotriazin-4(3H)-one core; 4-benzylpiperazine; 6-oxohexyl linker; MW 419.5 Da; no known clinical development
Comparator Or Baseline	Zalospirone (WY-47846): cyclobut[f]isoindole-1,3(2H)-dione core; 4-(2-pyrimidinyl)piperazine; n-butyl linker; MW 419.5 Da; 5-HT1A partial agonist, Phase 2 clinical candidate
Quantified Difference	Scaffold: benzotriazinone (lactam) vs. cyclobut[f]isoindole-dione (cyclic imide); Piperazine N-substituent: benzyl vs. 2-pyrimidinyl; Linker: −(CH2)5−C(=O)− vs. −(CH2)4−
Conditions	Structural comparison based on published chemical structures and clinical pharmacology data for Zalospirone (DrugBank, NCATS Inxight)

Why This Matters

When procuring a compound with molecular formula C24H29N5O2, researchers must verify the specific structural identity, as Zalospirone and the target compound are structural isomers with entirely different core scaffolds, pharmacological mechanisms, and development histories; confusing the two would invalidate experimental results and lead to incorrect mechanistic conclusions.

• [1] NCATS Inxight Drugs. Zalospirone (WY-47846). Molecular Formula: C24H29N5O2. Selective 5-HT1A receptor partial agonist; Phase 2 clinical development for anxiety and major depressive disorder. View Source
• [2] CAS Common Chemistry. Zalospirone. CAS Registry Number: 114298-18-9. 4,7-Etheno-1H-cyclobut[f]isoindole-1,3(2H)-dione, 3a,4,4a,6a,7,7a-hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-. View Source

Nematicidal Activity Against Meloidogyne incognita

A series of 1,2,3-benzotriazin-4-one derivatives containing piperazine as a linker were evaluated for in vivo nematicidal activity against the root-knot nematode Meloidogyne incognita by Chen et al. (2019) [1]. Five compounds (A6, A8, A21, A28, A38) exhibited greater than 50% inhibition at a concentration of 20 mg/L, with compound A6 achieving the highest inhibition of 71.4% at 20 mg/L [1]. The study established that nematicidal activity varied significantly depending on the types and positions of substituents on the benzotriazinone-piperazine scaffold, confirming that this chemotype is a validated starting point for nematicidal discovery [1]. The target compound, with its 4-benzylpiperazino substituent and 6-oxohexyl linker, represents a specific structural variant within this active chemotype. While the target compound was not among the specific analogs tested, the class-level activity provides a rationale for its evaluation in nematicidal screening cascades [1].

Nematicidal Activity

Supporting evidence

Up to 71.4% inhibition at 20 mg/L (class-level for benzotriazinone-piperazine chemotype)

Supports nematicidal screening context for M. incognita research

Target compound not directly tested; class-level inference from Chen et al. (2019)

Evidence Dimension	In vivo nematicidal activity of 1,2,3-benzotriazin-4-one piperazine derivatives against Meloidogyne incognita
Target Compound Data	Not directly tested in the Chen et al. (2019) study; belongs to the same 1,2,3-benzotriazin-4-one piperazine chemotype
Comparator Or Baseline	Compound A6 (most potent): 71.4% inhibition at 20 mg/L; Compounds A8, A21, A28, A38: >50% inhibition at 20 mg/L; Inactive controls within the series: <50% inhibition at 20 mg/L
Quantified Difference	Class-level: benzotriazinone-piperazine chemotype validated with up to 71.4% in vivo inhibition; target compound represents an untested structural variant with 4-benzyl and 6-oxohexyl modifications
Conditions	In vivo assay against Meloidogyne incognita at 20 mg/L; Chen et al. Chinese Chemical Letters 30:1207 (2019)

Why This Matters

For agrochemical discovery programs targeting plant-parasitic nematodes, the 1,2,3-benzotriazin-4-one piperazine scaffold is a validated nematicidal chemotype with demonstrated in vivo efficacy; the target compound offers a specific N-benzyl and extended-linker modification for exploration within this active series.

• [1] Chen X, Jia H, Li Z, Xu X. Synthesis and nematicidal evaluation of 1,2,3-benzotriazin-4-one derivatives containing piperazine as linker against Meloidogyne incognita. Chinese Chemical Letters. 2019;30(6):1207-1213. doi:10.1016/j.cclet.2019.02.033. View Source

Application Scenarios for Research & Industry

Endocannabinoid MAGL Inhibitor Screening

The N-benzylpiperazine moiety is a validated pharmacophore for selective monoacylglycerol lipase (MAGL) inhibition, as demonstrated by ML30 (MAGL IC50 = 0.54 nM, ~1,000-fold selectivity over FAAH) in the benzotriazol-1-yl carboxamide series [1]. The target compound retains this N-benzyl substituent but replaces the benzotriazole core with a 1,2,3-benzotriazin-4-one scaffold, offering a scaffold-hopping opportunity to explore whether MAGL potency and FAAH selectivity are maintained, enhanced, or attenuated upon core replacement. This compound is suitable for inclusion in MAGL-focused screening libraries where scaffold diversity around the benzylpiperazine warhead is desired.

5-HT Subtype Selectivity Profiling with Extended Linker

Published SAR on 1,2,3-benzotriazin-4-one-arylpiperazines demonstrates that linker length (n = 2 to n = 3) modulates 5-HT1A binding affinity and selectivity over 5-HT2A, 5-HT2C, dopaminergic, and adrenergic receptors [2]. The target compound's six-carbon 6-oxohexyl linker represents a substantial extension beyond the characterized ethylene/propylene series. This makes it a valuable tool compound for investigating how extended spacer length affects 5-HT receptor subtype engagement, conformational dynamics of the ligand-receptor complex, and potential polypharmacology across aminergic GPCRs.

Agrochemical Nematicide Diversification

The 1,2,3-benzotriazin-4-one piperazine scaffold has demonstrated in vivo nematicidal efficacy against Meloidogyne incognita, with the best compound (A6) achieving 71.4% inhibition at 20 mg/L [3]. The target compound, featuring a distinct 4-benzyl substitution pattern and extended hexyl linker, represents a structural derivative within this validated chemotype. It is appropriate for inclusion in nematicidal screening cascades aimed at identifying compounds with improved potency, altered nematode species selectivity, or enhanced physicochemical properties relative to the published lead series.

Isomer Differentiation and Analytical Reference

The target compound shares the molecular formula C24H29N5O2 (MW 419.5 Da) with Zalospirone (WY-47846), a clinically investigated 5-HT1A partial agonist [4]. When procuring either compound, analytical confirmation of structural identity via NMR, HRMS, and/or X-ray crystallography is essential, as the two isomers share identical molecular weight and formula but possess entirely different core scaffolds (benzotriazinone vs. cyclobut[f]isoindole-dione) and pharmacological profiles. The target compound serves as an important reference standard for developing analytical methods (e.g., HPLC, LC-MS) capable of discriminating between these structural isomers in chemical libraries or biological matrices.

Application

Selection Property

Validation Focus

MAGL-focused screening studies

N-Benzylpiperazine pharmacophore context

MAGL/FAAH selectivity profiling

5-HT receptor subtype studies

Extended linker conformational context

GPCR selectivity panel validation

Nematicidal screening studies

Benzotriazinone-piperazine chemotype

In vivo M. incognita activity assessment

Structural isomer analytical differentiation

Scaffold-specific identity markers

NMR/HRMS isomer discrimination methods

• [1] Morera L, Labar G, Ortar G, Lambert DM. Development and characterization of endocannabinoid hydrolases FAAH and MAGL inhibitors bearing a benzotriazol-1-yl carboxamide scaffold. Bioorg Med Chem. 2012;20(21):6260-6275. doi:10.1016/j.bmc.2012.09.011. PMID: 23036333. View Source
• [2] Caliendo G, Fiorino F, Grieco P, Perissutti E, Santagada V, Severino B, Bruni G, Romeo MR. Synthesis of new 1,2,3-benzotriazin-4-one-arylpiperazine derivatives as 5-HT1A serotonin receptor ligands. Bioorg Med Chem. 2000;8(3):533-538. doi:10.1016/S0968-0896(00)00004-3. PMID: 10732969. View Source
• [3] Chen X, Jia H, Li Z, Xu X. Synthesis and nematicidal evaluation of 1,2,3-benzotriazin-4-one derivatives containing piperazine as linker against Meloidogyne incognita. Chinese Chemical Letters. 2019;30(6):1207-1213. doi:10.1016/j.cclet.2019.02.033. View Source
• [4] NCATS Inxight Drugs. Zalospirone (WY-47846). C24H29N5O2, MW 419.5 Da. 5-HT1A receptor partial agonist; Phase 2 clinical candidate for anxiety and depression. View Source